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Diagnostic Performance of the VLA/VMA Ratio

The table below summarizes the quantitative data from a 2023 study comparing a control group of 10,095

individuals to 14 patients with confirmed AADC deficiency [1].

Subject Group
VLA (mmol/mol
creatinine)

VMA (mmol/mol
creatinine)

VLA/VMA Ratio

Non-AADC Controls
(n=10,095)

Mean: 0.3 (Range: 0–

57.79)

Mean: 5.59 (Range:

0.04–60.62)

Mean: 0.07 (Range:

0.0–23.24)

AADC Deficient
Patients (n=14)

Mean: 10.24 (Range:

0.37–33.06)

Mean: 0.45 (Range:

0.11–1.27)

Mean: 23.16 (Range:

0.97–74.1)

The study concluded that while individual VLA and VMA concentrations do not allow for a reliable

diagnosis, the VLA/VMA ratio is a robust parameter. The ratio is particularly effective in younger

patients, and the study developed age-adjusted thresholds to improve accuracy [1].

Experimental Protocol for Detection
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The diagnostic data in the key study was generated using a standard methodology in biochemical genetics,

detailed below [1]:

Sample Preparation: Urine samples are acidified and subjected to liquid-liquid extraction using
organic solvents like ethyl acetate to isolate the organic acids.

Derivatization: The extracted organic acid residue is chemically modified (silylated) using reagents
like BSTFA or MSTFA to make them more volatile and suitable for gas chromatographic separation.

Analysis - Gas Chromatography-Mass Spectrometry (GC-MS):
Separation: The derivatized sample is injected into a gas chromatograph, where compounds

are separated based on their volatility and interaction with the capillary column.
Detection & Quantification: The separated compounds exit the column and are analyzed by a

mass spectrometer, which identifies them based on their unique mass-to-charge ratio and
allows for semi-quantitative measurement.

This protocol aligns with the methods described for general organic acid analysis in clinical laboratories [2].

Clinical Workflow for Diagnosis

The following chart illustrates the role of VLA/VMA testing in the diagnostic pathway for AADC deficiency

and related disorders:
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Patient Presentation:
Unexplained Neurological Symptoms
(e.g., motor delay, oculogyric crises)

Urine Organic Acid Analysis
by GC-MS

Calculate VLA/VMA Ratio

Is VLA/VMA Ratio
Elevated?

Confirmatory Testing
(Enzyme assay, genetic analysis)

 Yes

Investigate Other Causes
(e.g., other neurotransmitter defects)

 No

Diagnosis: AADC Deficiency

Click to download full resolution via product page

Interpretation and Key Considerations

For researchers and clinicians, the following points are critical:

A Marker, Not a Standalone Test: VLA, and particularly the VLA/VMA ratio, is a crucial biochemical
marker that signals a potential diagnosis of AADC deficiency. It is not a standalone diagnostic test but

is used within a broader diagnostic workflow [2] [1].
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Clinical Context is Crucial: The diagnostic specificity of urine organic acid analysis can vary

significantly based on the patient's clinical status (e.g., asymptomatic vs. acutely ill), diet, and
catabolic state [2]. The VLA/VMA ratio is most reliable in young, symptomatic patients [1].

Gold Standard Confirmation: A definitive diagnosis of AADC deficiency requires confirmatory
testing, such as enzyme activity measurement in plasma or DNA sequencing of the DDC gene [2] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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